Cas no 2408958-29-0 (4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride)

• Product Name: 4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
• CAS No: 2408958-29-0
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 5086476
• PubChem ID: 156022550
• Update Time: 2025-06-12

4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride
• 4-Bromo-7-methoxy-2,3-dihydro-1h-inden-1-amine HCl
• BS-47926
• 4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-aminehydrochloride
• F77537
• Z4168346456
• 4-bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine;hydrochloride
• 2408958-29-0
• EN300-7535100

• Inchi： 1S/C10H12BrNO.ClH/c1-13-9-5-3-7(11)6-2-4-8(12)10(6)9;/h3,5,8H,2,4,12H2,1H3;1H
• InChI Key： OMPPNPXIIPEAQC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1CCC2N)OC.Cl

Computed Properties

• Exact Mass: 276.98690g/mol
• Monoisotopic Mass: 276.98690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on 4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride

Introduction to 4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS No. 2408958-29-0)

4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride, identified by its CAS number 2408958-29-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of indole derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a bromine substituent at the 4-position and a methoxy group at the 7-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug development.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for its formulation in pharmaceutical applications. This solubility advantage allows for more efficient drug delivery systems and improved bioavailability, which are essential considerations in the design of new therapeutic agents.

In recent years, there has been growing interest in indole derivatives due to their potential roles in various biological processes. Research has highlighted the importance of these compounds in modulating pathways associated with inflammation, neurodegeneration, and cancer. Specifically, the bromo-substituted indole amine moiety has been shown to exhibit significant pharmacological activity, particularly in the context of targeting receptor tyrosine kinases and other signaling molecules involved in cell proliferation and survival.

One of the most compelling areas of research involving 4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride is its potential as an anti-cancer agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways. For instance, it has been observed to block the activity of vascular endothelial growth factor (VEGF), a protein crucial for tumor angiogenesis. Additionally, preclinical studies have suggested that this compound may induce apoptosis in cancer cells while exhibiting minimal toxicity towards normal cells, making it a promising candidate for further development into a novel chemotherapeutic agent.

The methoxy group at the 7-position of the indole ring plays a crucial role in modulating the biological activity of this compound. This substituent can influence both the electronic properties of the molecule and its interactions with biological targets. Computational studies have shown that the methoxy group can enhance binding affinity by stabilizing specific conformations of the ligand upon binding to its target receptor. This insight has guided efforts to optimize the structure-activity relationships (SAR) of indole derivatives for improved pharmacological efficacy.

Another area where 4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride has shown promise is in the treatment of neurological disorders. Research indicates that indole derivatives can interact with neurotransmitter receptors and ion channels, potentially leading to therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of this compound make it an attractive candidate for further investigation as a potential neuroprotective agent. Preliminary studies have suggested that it may help mitigate neuroinflammation and protect against oxidative stress, two key pathological mechanisms underlying these neurological conditions.

The synthesis of 4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The bromination step at the 4-position is particularly critical and must be carefully optimized to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, facilitating its use in both academic research and industrial applications.

In conclusion, 4-Bromo-7-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable tool for developing new therapeutic agents targeting various diseases, including cancer and neurological disorders. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an increasingly important role in future drug development efforts.